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Abstract

This technical guide provides a comprehensive analysis of magnesium propionate
(CeH10MgOa4), a magnesium salt of propionic acid. It details the compound's core
physicochemical properties, with a primary focus on the determination and significance of its
molecular weight. This document outlines the compound's chemical structure, synthesis, and
key characteristics such as solubility and stability. Furthermore, it presents a detailed protocol
for the preparation of standard molar solutions, a fundamental procedure in research and
development that is critically dependent on an accurate molecular weight. The guide also
discusses the compound's primary applications in the pharmaceutical, cosmetic, and food
industries, as well as essential safety and handling information. This document is intended to
serve as a vital resource for researchers, scientists, and drug development professionals who
utilize magnesium propionate in their work.

Introduction to Magnesium Propionate

Magnesium propionate is an organic salt formed from the reaction of a magnesium ion (Mg2*)
with two propionate anions (CHsCH2COO™).[1] It is a compound of significant interest across
various scientific disciplines due to its dual functionality. It serves as an effective preservative
by inhibiting the growth of mold and some bacteria, and also acts as a bioavailable source of
magnesium, an essential mineral for numerous physiological processes.[2][3][4]
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In the context of drug development and research, a precise understanding of a compound's
fundamental properties is paramount. The molecular weight, in particular, is a cornerstone of
chemical calculations, enabling accurate preparation of solutions, determination of reaction
stoichiometry, and interpretation of analytical data. This guide provides the foundational
knowledge required for the effective and accurate use of magnesium propionate in a
laboratory or industrial setting.

Core Physicochemical Properties

A thorough characterization of magnesium propionate begins with its fundamental
physicochemical properties. These constants are essential for predicting the compound's
behavior in various experimental and formulation contexts.

Chemical Structure and Formula

Magnesium propionate consists of one divalent magnesium cation (Mg?*) ionically bonded to
two propionate anions (CsHs027).[1] The molecular formula is CeH10MgOa.[1][2][5][6] This
stoichiometric relationship is crucial for the accurate calculation of its molecular weight.

Molecular Weight Determination

The molecular weight (molar mass) of a compound is the sum of the atomic weights of its
constituent atoms. For anhydrous magnesium propionate (CeH10MgOa), the calculation is as
follows:

Magnesium (Mg): 1 x 24.305 g/mol = 24.305 g/mol

Carbon (C): 6 x 12.011 g/mol = 72.066 g/mol

Hydrogen (H): 10 x 1.008 g/mol = 10.080 g/mol

Oxygen (O): 4 x 15.999 g/mol = 63.996 g/mol
Total Molecular Weight = 24.305 + 72.066 + 10.080 + 63.996 = 170.447 g/mol

This value is commonly rounded to 170.45 g/mol .[1][2][5][7]
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It is critical to note that magnesium propionate can exist in hydrated forms. The dihydrate
form (CeH14MgOs), for instance, incorporates two water molecules and has a higher molecular
weight of 206.48 g/mol .[1] For all experimental work, verifying the hydration state of the
material is essential for accurate molar calculations. Unless otherwise specified, this guide will
refer to the anhydrous form.

Key Physicochemical Data Summary

The following table summarizes the essential quantitative data for anhydrous magnesium

propionate.
Property Value Source(s)
IUPAC Name magnesium;propanoate [1]
CAS Number 557-27-7 [1][61[8]
Molecular Formula CeH10MgOa [1112]15]18]
Molecular Weight 170.45 g/mol [11[2]15]16]
Appearance White crystalline powder [1][2]
Odor Faint, soapy odor [1112]
Solubility in Water Highly soluble (1000 g/L at o

20°C)

Hygroscopicity Slightly hygroscopic [1][2]
pH (1% solution) Approx. 10-10.5 [6]

Synthesis and Chemical Reactivity
Synthesis

Magnesium propionate is typically synthesized through a straightforward acid-base
neutralization reaction. The most common method involves reacting propionic acid with a
magnesium base, such as magnesium hydroxide or magnesium carbonate.[1][3]
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Reaction with Magnesium Hydroxide: 2 CHsCH2COOH + Mg(OH)z - (CHsCH2CO0O)2Mg + 2
H20

The resulting magnesium propionate is then purified through methods like crystallization and
filtration to achieve the high purity required for pharmaceutical and food-grade applications.[1]

[3]

Chemical Stability and Reactivity

Magnesium propionate is a stable compound under normal ambient storage and handling
conditions.[8] As a salt of a weak acid and a strong base, its aqueous solutions are slightly
alkaline.[6] It is incompatible with strong oxidizing agents.[8] Due to its hygroscopic nature, it
should be stored in airtight containers to prevent moisture absorption.[1][2]

Experimental Protocols: Molar Solution Preparation

The accurate preparation of molar solutions is a fundamental laboratory skill that relies directly
on the compound's molecular weight. The following protocol provides a step-by-step
methodology for preparing a 1 Molar (1M) stock solution of magnesium propionate.

Objective

To prepare 100 mL of a 1.0 M aqueous stock solution of anhydrous magnesium propionate.

Materials and Equipment

e Anhydrous Magnesium Propionate (MW: 170.45 g/mol )
» Deionized or distilled water

e 100 mL volumetric flask (Class A)

o Analytical balance (readable to 0.001 g)

» Weighing paper/boat

e Spatula

e Funnel
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¢ \Wash bhottle with deionized water

Workflow Diagram

-

Preparation

1. Calculate Mass
170.45 g/mol * 0.1 L * 1.0 mol/L
=17.045¢

2. Weigh Compound
Accurately weigh 17.045 g
of Mg Propionate

Solubi%zation

3. Transfer to Flask
Use funnel to transfer powder
to 100 mL volumetric flask

4. Dissolve
Add ~70 mL DI water.
Swirl to dissolve.

5. Fill to Volume
Add DI water to the
100 mL graduation mark

6. Homogenize
Invert flask 15-20 times
to ensure uniform concentration

Finaleteps
7. Label and Store
Label with name, concentration,
date, and initials. Store properly.
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Caption: Workflow for preparing a 1M magnesium propionate solution.

Step-by-Step Procedure

 Calculation:
o Determine the mass of magnesium propionate required.
o Mass (g) = Molar Mass ( g/mol ) x Volume (L) x Desired Molarity (mol/L)
o Mass (g) =170.45 g/mol x 0.100 L x 1.0 mol/L = 17.045 g
» Weighing:
o Place a clean, dry weighing boat on the analytical balance and tare the mass to zero.

o Carefully weigh out exactly 17.045 g of anhydrous magnesium propionate. Record the
actual mass weighed.

e Transfer:
o Place a funnel into the neck of the 100 mL volumetric flask.
o Carefully transfer the weighed powder through the funnel into the flask.

o Use a wash bottle with deionized water to rinse any remaining powder from the weighing
boat and funnel into the flask.

 Dissolution:
o Add deionized water to the flask until it is approximately two-thirds full.

o Stopper the flask and swirl gently until all the magnesium propionate has completely
dissolved.

¢ Dilution to Volume:
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o Carefully add deionized water until the bottom of the meniscus reaches the 100 mL
calibration mark on the neck of the flask.

o Use a dropper for the final additions to avoid overshooting the mark.

e Homogenization:

o Stopper the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

e Labeling and Storage:

o Label the flask clearly with the compound name ("1.0 M Magnesium Propionate"), the
preparation date, and your initials.

o Store according to the safety data sheet recommendations, typically at room temperature
in a well-sealed container.

Applications in Research and Industry

Magnesium propionate's unique properties make it valuable in several high-stakes industries.

o Food Preservation: It is widely used as a food preservative to inhibit the growth of mold and
bacteria in products like baked goods, dairy items, and animal feed.[2][9] Its neutral pH and
sensory properties (tasteless and odorless) make it an ideal additive that does not alter the
product's characteristics.[2][4] The U.S. FDA has designated magnesium propionate as
"Generally Recognized As Safe" (GRAS).[2][3]

» Pharmaceuticals & Nutrition: In pharmaceutical formulations, it serves as a magnesium
supplement to address dietary deficiencies.[1][2][4] Magnesium is a critical cofactor in
hundreds of enzymatic reactions and is essential for muscle and nerve function.[1][2][3]
Recent research has also investigated the role of magnesium in modulating microbial
metabolites like imidazole propionate, which are linked to metabolic health.[10]

o Cosmetics: It is used as a preservative in cosmetic products to prevent microbial
contamination and extend shelf life.[1][7][11]
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Safety and Handling

According to available safety data sheets and regulatory information, magnesium propionate
IS not classified as a hazardous substance under GHS/CLP regulations.[5][8]

o Handling: Standard laboratory practices should be followed. Wear protective gloves and
eye/face protection. Use in a well-ventilated area.[8]

o Stability: The material is stable under normal ambient conditions. Avoid contact with strong
oxidizers.[8]

o First Aid: In case of contact, wash skin with soap and water. If in eyes, rinse cautiously with
water for several minutes. If breathing is difficult, provide fresh air.[8]

This substance is not considered a PBT (Persistent, Bioaccumulative, and Toxic) or vPvB (very
Persistent and very Bioaccumulative) substance.[8]

Conclusion

The molecular weight of anhydrous magnesium propionate, 170.45 g/mol , is a fundamental
physical constant that is indispensable for its scientific and industrial application. This guide has
detailed the derivation of this value and demonstrated its critical role in standard laboratory
procedures such as molar solution preparation. A comprehensive understanding of this and
other physicochemical properties, including solubility, stability, and reactivity, is essential for
ensuring accuracy and reproducibility in research, drug development, and quality control. With
its established safety profile and versatile applications, magnesium propionate will continue to
be a compound of significant utility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1609270#molecular-weight-of-magnesium-
propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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